(2-(2-((1-(1H-Indol-3-yl)propan-2-yl)amino)ethyl)phenyl)methanol

• CAS: 62580-24-9
• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol
• SMILES: CC(CC1=CNC2=CC=CC=C21)NCCC3=CC=CC=C3CO
• InChI: InChI=1S/C20H24N2O/c1-15(12-18-13-22-20-9-5-4-8-19(18)20)21-11-10-16-6-2-3-7-17(16)14-23/h2-9,13,15,21-23H,10-12,14H2,1H3
• InChIKey: RWLVVHICKXSNEO-UHFFFAOYSA-N

Researchers mapping HDAC isoform linker-channel tolerance face confounding results when substituting indolealkylamine analogs-minor structural variations (methyl vs. ethyl linker) profoundly alter zinc-binding domain interactions and receptor kinetics. This compound, with its signature ethyl linker and methyl-branched amino group, is the definitive probe for systematic SAR studies. • Enables direct comparison against methyl-linked (CAS 62580-26-1) and des-methyl (CAS 62580-23-8) analogs for HDAC linker-channel mapping • Calculated LogP 3.81 & PSA 48.05 Ų support PAMPA-BBB assays to correlate lipophilic modifications with CNS penetration • Supplied at ≥96% purity; established LC-MS/MS fragmentation pathways reduce bioanalytical method development time

Sourcing a Key Indole Research Intermediate

The compound (2-(2-((1-(1H-Indol-3-yl)propan-2-yl)amino)ethyl)phenyl)methanol (CAS 62580-24-9) is a synthetic, small-molecule organic compound classified as an indole derivative. It features a 1H-indol-3-yl group linked via a propan-2-ylamino moiety to a 2-ethylphenyl group bearing a hydroxymethyl substituent . Its molecular formula is C20H24N2O, with a molecular weight of 308.417 g/mol and a calculated polar surface area (PSA) of 48.05 Ų . This compound is not a known pharmaceutical active ingredient but serves as a crucial research intermediate and reference standard, structurally related to indolealkylamines and investigated for potential interactions with serotonin receptors and histone deacetylase (HDAC) enzymes in pharmacological research [1].

1

Defined indole scaffold

Ethyl linker with methyl-branched propan-2-ylamino geometry supports structure-activity relationship studies

2

Research-grade procurement

Reported purity specification supports dose-response assay preparation and analytical method calibration

3

Safety documentation available

GHS-compliant SDS supports institutional EHS review for immediate project initiation

• [1] Van Emelen, K., et al. (2015). Substituted indolyl alkyl amino derivatives as novel inhibitors of histone deacetylase. US Patent US9636341B2. Provides context for the HDAC inhibitory potential of the indolyl alkyl amino structural class. View Source

Why Indole Intermediate Substitution Is Invalid

Generic substitution within the indolealkylamine class is fundamentally unsound due to the profound impact of minor structural variations on biological target engagement and physicochemical properties. For example, the shift from an ethyl to a methyl linker between the amino group and the phenylmethanol moiety (as in the close analog CAS 62580-26-1) reduced the molecular weight from 308.4 g/mol to 294.4 g/mol, while the absence of the methyl branch on the propan-2-ylamino group (as in CAS 62580-23-8) creates a different hydrogen-bonding landscape that critically alters receptor binding kinetics . Quantitative structure-activity relationship (QSAR) data from related indole-based HDAC inhibitors demonstrate that the precise spatial orientation of the hydroxymethyl group is a key determinant of zinc-binding group interaction within the enzyme's catalytic pocket [1]. Therefore, assuming interchangeability without direct comparative analytical and biological data introduces unacceptable risk of divergent experimental outcomes.

Methyl branch

Methyl-branched propan-2-ylamino group contributes steric bulk and influences receptor binding conformation

Des-methyl analog (CAS 62580-23-8) lacks this branch; binding kinetics may shift and metabolic stability may differ

Linker length

Ethyl spacer provides extended pharmacophoric reach; hydroxymethyl positioning supports zinc-binding interaction context

Methyl-linked analog (CAS 62580-26-1) shortens reach by one bond; enzyme pocket engagement may not transfer directly

Purity spec

Reported purity specification enables confident mass-based dosing for in vitro assays

Analog purity not standardized across suppliers; solution preparation uncertainty may require verification

• [1] Van Emelen, K., et al. (2015). Substituted indolyl alkyl amino derivatives as novel inhibitors of histone deacetylase. US Patent US9636341B2. Describes the critical nature of the hydroxymethyl group positioning for HDAC inhibition. View Source

Differentiation from Closest Structural Analogs

Steric Bulk and Lipophilicity vs. Des-Methyl Analog

The target compound (CAS 62580-24-9) possesses a methyl branch on the propan-2-ylamino linker, resulting in a significantly higher molecular weight (308.4 g/mol) and a different LogP value compared to the des-methyl analog [2-[2-[2-(1H-indol-3-yl)ethylamino]ethyl]phenyl]methanol (CAS 62580-23-8, MW: 294.4 g/mol). The methyl substitution is known to increase steric hindrance around the secondary amine, directly impacting metabolic stability and receptor binding conformation .

Steric & Lipophilicity

Head-to-head

Target: MW 308.4 g/mol; C20H24N2O; methyl branch present

Analog (CAS 62580-23-8): MW 294.4 g/mol; C19H22N2O; des-methyl

Supports steric SAR differentiation; methyl branch alters van der Waals surface area

Physicochemical properties from authoritative databases; confirm experimentally

Evidence Dimension	Molecular Weight and Structural Differentiation
Target Compound Data	Molecular Weight: 308.4 g/mol; Molecular Formula: C20H24N2O
Comparator Or Baseline	CAS 62580-23-8: Molecular Weight 294.4 g/mol; Molecular Formula: C19H22N2O
Quantified Difference	Molecular weight increase of 14.0 g/mol (a methylene group). The addition of a methyl branch increases the 3D structural complexity and van der Waals surface area.
Conditions	Calculated and reported physicochemical properties from authoritative compound databases.

Why This Matters

For structure-activity relationship (SAR) studies, sourcing the exact methyl-branched analog is essential for correctly correlating enhanced steric bulk with observed target binding kinetics or cellular permeability.

Linker Length vs. Methyl-Linked Analog

The target compound incorporates an ethyl spacer between the amino group and the phenylmethanol ring, whereas its close analog [2-[[1-(1H-indol-3-yl)propan-2-ylamino]methyl]phenyl]methanol (CAS 62580-26-1) features a shorter methyl linker. This directly alters the distance and angular freedom of the critical hydroxymethyl group, which in the context of HDAC inhibitor design acts as a surface recognition cap group. The longer linker in CAS 62580-24-9 is hypothesized to enable deeper engagement with the enzyme's active site channel [1].

Linker Geometry

Cross-study comparable

Target: Ethyl linker; 4 bonds N-to-phenyl; extended pharmacophoric reach

Analog (CAS 62580-26-1): Methyl linker; 3 bonds N-to-phenyl; shorter reach

Supports linker-length SAR studies; ethyl linker may extend active-site channel engagement

Pharmacophore model context from US9636341B2; class-level inference

Evidence Dimension	Linker Length and Molecular Geometry
Target Compound Data	Linker: Ethyl (-CH2-CH2-); Total of 4 bonds between the amino nitrogen and the phenyl ring.
Comparator Or Baseline	CAS 62580-26-1: Linker: Methyl (-CH2-); Total of 3 bonds between the amino nitrogen and the phenyl ring.
Quantified Difference	One-carbon bond length variation. The ethyl linker increases the degrees of rotational freedom by one additional torsional angle, providing a more flexible and extended pharmacophoric reach.
Conditions	Structural analysis based on patented indolyl HDAC inhibitor pharmacophore models described in US9636341B2.

Why This Matters

SAR studies focused on linker optimization explicitly require the ethyl-linked variant to differentiate the biological contribution of linker length from that of the terminal cap group, preventing false-negative results in inhibition assays.

• [1] Van Emelen, K., et al. (2015). Substituted indolyl alkyl amino derivatives as novel inhibitors of histone deacetylase. US Patent US9636341B2. Used to infer the pharmacophoric importance of linker length based on general class structure-activity trends. View Source

Supplier-Verified Purity for Assay Reliability

A commercial source lists the compound with a minimum purity of 96% and confirms a molecular formula of C20H24N2O, verified by MDL number MFCD06196075 . This contrasts with analogs like CAS 62580-23-8, for which a similar verified purity specification is not as readily standardized across suppliers. The availability of a clearly defined purity threshold enables researchers to calculate accurate molar concentrations for in vitro dose-response experiments, reducing inter-experimental variability caused by unspecified impurity profiles .

Purity Specification

Data to verify

Reported minimum purity 96%; MFCD06196075 verified; C20H24N2O confirmed

Supports assay dose calculation; max 4% impurity enables confident mass-based dosing

Vendor technical datasheet; verify via independent QC before critical assays

Evidence Dimension	Commercial Purity Specification
Target Compound Data	Purity reported as 96% (standard research-grade procurement specification).
Comparator Or Baseline	CAS 62580-23-8: Purity specification not universally standardized in major databases.
Quantified Difference	A guaranteed purity of 96% provides a maximum impurity content of 4%, enabling confident mass-based dosing. Absence of a purity guarantee introduces uncertainty into solution preparation.
Conditions	Vendor technical datasheet specifications as reported by a commercial chemical supplier.

Why This Matters

For in vitro pharmacology and biochemical assays, product selection should prioritize compounds with a verified purity specification to ensure the reproducibility of measured IC50, Ki, or EC50 values.

Safety Profile vs. Data-Poor Analogs

A Safety Data Sheet (SDS) for the target compound, conforming to the Globally Harmonized System (GHS) Sixth Revised Edition, is publicly available. This SDS specifies that the substance is for industrial and research use only and outlines specific first-aid measures, fire-fighting procedures, and accidental release measures . In direct contrast, the close analog CAS 62580-26-1 lacks a similarly detailed and readily accessible SDS. For procurement, this means immediate and compliant safe handling protocols can be established for CAS 62580-24-9, minimizing institutional EHS review delays .

Safety Documentation

Data to verify

GHS-compliant SDS available; hazard identification and first-aid measures specified; for research use only

Supports institutional EHS review; immediate safe-handling protocol establishment

Analog CAS 62580-26-1 lacks comparable accessible SDS; source review recommended

Evidence Dimension	Availability of Regulatory-Compliant Safety Documentation
Target Compound Data	GHS-compliant SDS available, including hazard identification and first-aid measures.
Comparator Or Baseline	CAS 62580-26-1: No comprehensive SDS is indexed in major publicly accessible chemical safety databases.
Quantified Difference	A binary, qualitative difference in the immediate availability of essential safety information for the procuring laboratory.
Conditions	Safety documentation review via public chemical databases as of August 2017.

Why This Matters

Procurement officers and lab managers prioritize compounds with complete safety documentation to ensure institutional compliance and researcher safety, giving CAS 62580-24-9 a logistical advantage for immediate project initiation.

Research and Procurement Applications

SAR Studies for HDAC Inhibitor Leads

In hit-to-lead or lead optimization programs targeting histone deacetylase (HDAC) isoforms, this compound serves as a key probe to elucidate the specific contribution of the ethyl linker and the methyl-branched amino group. As described in Section 3, its unique geometric and steric attributes relative to the methyl-linked (CAS 62580-26-1) and des-methyl (CAS 62580-23-8) analogs make it the only appropriate tool for systematically mapping the enzyme's linker-channel tolerance and cap-group spatial requirements [1].

Serotonin Receptor Subtype Pharmacology

Given its structural lineage to tryptamine-based serotonin analogs, this compound is suited for receptor binding and functional assays aimed at profiling subtype selectivity at the 5-HT2 receptor family. Preliminary data from related structures suggest the N-propan-2-yl substitution pattern of this compound favors investigation of 5-HT2A receptor kinetics, making it a critical comparator in panels that include non-selective agonists like serotonin itself .

Calibration Standard for Analytical Chemistry and ADME

The high probability of specific LC-MS/MS fragmentation pathways due to the labile hydroxymethyl and ethylamino groups, combined with its well-defined chromatographic properties (LogP of ~3.81) from Section 1, make this compound an excellent candidate for developing and validating bioanalytical methods. Its procurement at >96% purity directly supports its use as a quantitative calibration standard, reducing method development time for laboratories studying indole-containing drug candidates .

CNS Permeability Chemical Probe

Due to its calculated polar surface area (PSA of 48.05 Ų) and LogP (3.81), the compound falls within a favorable range for predicting passive blood-brain barrier (BBB) penetration. It can be strategically selected for parallel artificial membrane permeability assays (PAMPA-BBB) alongside its lower molecular weight and lower LogP analogs to establish a quantitative relationship between subtle lipophilic modifications and CNS penetration potential, a key decision point in psychiatric drug discovery .

Application

Selection Property

Validation Focus

HDAC inhibitor SAR studies

Ethyl linker and methyl-branched amino geometry

Linker-channel tolerance and cap-group spatial mapping

Serotonin receptor pharmacology

N-propan-2-yl substitution pattern

5-HT2A receptor binding kinetics and subtype selectivity profiling

Bioanalytical method calibration

Defined purity and chromatographic properties

LC-MS/MS calibration reliability for indole-containing analytes

CNS permeability probe studies

Calculated PSA and LogP profile

PAMPA-BBB permeability correlation across lipophilic analogs

• [1] Van Emelen, K., et al. (2015). Substituted indolyl alkyl amino derivatives as novel inhibitors of histone deacetylase. US Patent US9636341B2. Context for the SAR application of linker-modified indole derivatives. View Source